1-(4-Bromobutyl)-4-methylbenzene
Overview
Description
1-(4-Bromobutyl)-4-methylbenzene is a useful research compound. Its molecular formula is C11H15Br and its molecular weight is 227.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermochemistry and Phase-Transfer Catalysis
Thermochemical Studies : 1-(4-Bromobutyl)-4-methylbenzene, along with other bromo- and iodo-substituted methylbenzenes, has been studied for its vapor pressures, vaporization, fusion, and sublimation enthalpies. These measurements aid in understanding the thermochemical properties of halogen-substituted methylbenzenes, which is crucial in various chemical processes (Verevkin et al., 2015).
Phase-Transfer Catalysis : The compound has been used in the synthesis of di-p-tolylsulfane, utilizing a multi-site phase-transfer catalyst and sonication. This approach significantly enhances the reaction rate and offers insights into the effects of various operating conditions in phase-transfer catalysis (Abimannan et al., 2015).
Material Synthesis and Modification
Molecular Structure Studies : The molecular structure of related compounds like 1-bromo-4-methylselenobenzene has been analyzed, which contributes to a deeper understanding of the structural properties of bromo-substituted compounds in material science (Sørensen & Stuhr-Hansen, 2009).
Synthetic Applications : The compound has been utilized in various synthetic applications, such as the preparation of 1,2,3,4-tetramethoxy-5-methylbenzene, a key intermediate in the synthesis of coenzyme Q homologs and analogs (Yang et al., 2006).
Chemical Analysis and Reaction Studies
Bromination Reaction Studies : The compound has been studied in bromination reactions, offering insights into regioselective bromination and conversion into sulfur-functionalized benzoquinones, which is relevant in the development of new chemical synthesis methods (Aitken et al., 2016).
Liquid-phase Oxidation : Research on the liquid-phase oxidation of methylbenzenes, including compounds like this compound, provides valuable data on the oxidation processes and product selectivity in organic chemistry (Okada & Kamiya, 1981).
Hydrocracking Studies : The compound has also been referenced in hydrocracking studies of polycyclic aromatic compounds, contributing to the understanding of the chemical processes involved in the transformation of such compounds (Miki & Sugimoto, 1995).
Other Applications
- Nonlinear Optical Properties : Research into chalcone derivatives, closely related to this compound, highlights the significance of such compounds in the development of nonlinear optical materials. This is pivotal in advancing technologies like photonic and optoelectronic devices (Parol et al., 2020).
Properties
IUPAC Name |
1-(4-bromobutyl)-4-methylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Br/c1-10-5-7-11(8-6-10)4-2-3-9-12/h5-8H,2-4,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCYSNQACNGYXEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CCCCBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Br | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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